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Compound of Interest

Compound Name: 9-Anthraceneacetonitrile

Cat. No.: B031419 Get Quote

For researchers, scientists, and professionals in drug development, 9-Anthraceneacetonitrile
stands as a significant compound with versatile applications. This technical guide provides a

comprehensive overview of its chemical identity, structure, synthesis, and key data, offering a

core resource for laboratory and research settings.

Chemical Identity and Structure
9-Anthraceneacetonitrile, identified by the CAS Number 2961-76-4, is an organic compound

featuring an anthracene core substituted with an acetonitrile group at the 9-position.[1] Its

molecular formula is C₁₆H₁₁N, and it has a molecular weight of 217.26 g/mol .[1] The structure

is characterized by the fusion of three benzene rings, forming the anthracene scaffold, with a

cyanomethyl group (-CH₂CN) attached.

Synonyms: 2-(Anthracen-9-yl)acetonitrile[1]

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral data for 9-Anthraceneacetonitrile is

presented below. This information is crucial for its identification, characterization, and

application in various experimental setups.
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Property Value

CAS Number 2961-76-4[1]

Molecular Formula C₁₆H₁₁N[1]

Molecular Weight 217.26 g/mol [1]

IUPAC Name 2-(anthracen-9-yl)acetonitrile[1]

¹H NMR Spectroscopy
Characteristic signals for aromatic and

methylene protons.

¹³C NMR Spectroscopy
Signals corresponding to the anthracene core

and the acetonitrile group.

IR Spectroscopy
Characteristic absorption bands for C≡N (nitrile)

and C-H (aromatic) stretching.

Mass Spectrometry
Molecular ion peak (M+) consistent with the

molecular weight.

Experimental Protocols: Synthesis of 9-
Anthraceneacetonitrile
The synthesis of 9-Anthraceneacetonitrile can be achieved through the nucleophilic

substitution of 9-(chloromethyl)anthracene with a cyanide salt. The following is a representative

experimental protocol.

Reaction Scheme:
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Conditions

9-(chloromethyl)anthracene

KCN

Acetonitrile (solvent)

Reflux, 2h

9-Anthraceneacetonitrile+ KCl
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Cell Preparation

Treatment

Incubation

Viability Assessment

Data Analysis

Seed cancer cells in 96-well plates

Incubate for 24h to allow attachment

Prepare serial dilutions of
9-Anthraceneacetonitrile

Treat cells with varying concentrations

Include untreated and positive controls Incubate for 24, 48, or 72 hours

Add MTT or similar viability reagent

Incubate for 2-4 hours

Measure absorbance/fluorescence

Calculate cell viability (%)

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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